Cas no 1142015-10-8 ((S)-FTY-720 Phosphonate)

• Product Name: (S)-FTY-720 Phosphonate
• CAS No: 1142015-10-8
• MF: C₂₀H₃₆NO₄P
• MW: 385.477907180786
• CID: 4732244
• PubChem ID: 42612062
• Update Time: 2025-06-21

(S)-FTY-720 Phosphonate Chemical and Physical Properties

Names and Identifiers

• XDSPSYJWGHPIAZ-FQEVSTJZSA-N
• (S)-FTY-720 Phosphonate
• (S)-FTY720-phosphonate
• 1142015-10-8
• CS-0775191
• (S)-FTY-720Phosphonate
• [(3S)-3-Amino-3-(hydroxymethyl)-5-(4-octylphenyl)pentyl]phosphonic acid
• P-[(3S)-3-Amino-3-(hydroxymethyl)-5-(4-octylphenyl)pentyl]phosphonic Acid
• SCHEMBL14801617
• CHEMBL4463875
• HY-15382A

• Inchi： 1S/C20H36NO4P/c1-2-3-4-5-6-7-8-18-9-11-19(12-10-18)13-14-20(21,17-22)15-16-26(23,24)25/h9-12,22H,2-8,13-17,21H2,1H3,(H2,23,24,25)/t20-/m0/s1
• InChI Key： XDSPSYJWGHPIAZ-FQEVSTJZSA-N
• SMILES： C(P(O)(O)=O)C[C@](N)(CO)CCC1=CC=C(CCCCCCCC)C=C1

Computed Properties

• Exact Mass: 385.23819563g/mol
• Monoisotopic Mass: 385.23819563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-FTY-720 Phosphonate

Introduction to (S)-FTY-720 Phosphonate (CAS No. 1142015-10-8)

(S)-FTY-720 Phosphonate, with the chemical identifier CAS No. 1142015-10-8, is a significant compound in the field of pharmaceutical chemistry and immunology. This compound has garnered considerable attention due to its unique pharmacological properties and its potential applications in treating various diseases, particularly those involving immune modulation.

The structure of (S)-FTY-720 Phosphonate is characterized by its phosphonate group, which contributes to its stability and bioavailability. This structural feature, combined with its enantiomeric purity, makes it a valuable candidate for further research and development in medicinal chemistry. The compound belongs to the class of immunosuppressive agents, which have been widely studied for their ability to modulate immune responses.

Recent studies have highlighted the therapeutic potential of (S)-FTY-720 Phosphonate in treating autoimmune diseases and preventing organ transplant rejection. The compound exerts its effects primarily by inhibiting the proliferation of T-cells, a critical component of the adaptive immune system. This mechanism of action has made it a subject of intense interest for researchers seeking novel treatments for conditions such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.

One of the most compelling aspects of (S)-FTY-720 Phosphonate is its ability to selectively target immune cells without causing significant side effects in other tissues. This selectivity is attributed to its precise interaction with specific enzymes involved in T-cell signaling pathways. For instance, it has been shown to inhibit the enzyme sphingosine kinase 1 (SK1), which plays a crucial role in T-cell activation and survival.

The pharmacokinetic profile of (S)-FTY-720 Phosphonate has also been extensively studied. Research indicates that the compound has a relatively short half-life, necessitating repeated dosing for sustained therapeutic effects. However, this property can be advantageous in terms of minimizing prolonged exposure and reducing the risk of long-term side effects.

In clinical trials, (S)-FTY-720 Phosphonate has demonstrated promising results in both preclinical and human studies. For example, a recent Phase II trial evaluated its efficacy in patients with moderate-to-severe rheumatoid arthritis. The results showed significant improvements in disease activity and reduction in inflammatory markers following treatment with the compound. These findings support further investigation into its potential as a therapeutic agent for autoimmune diseases.

The synthesis and characterization of (S)-FTY-720 Phosphonate have also been subjects of considerable interest. Advanced synthetic methodologies have been developed to ensure high enantiomeric purity, which is essential for achieving optimal pharmacological effects. Techniques such as chiral resolution and asymmetric synthesis have been employed to produce the (S)-enantiomer, which is responsible for the observed immunosuppressive activity.

The future direction of research on (S)-FTY-720 Phosphonate includes exploring its potential applications in other therapeutic areas beyond autoimmune diseases. Preliminary studies suggest that it may have anti-cancer properties by inhibiting tumor cell proliferation and enhancing anti-tumor immune responses. Additionally, its ability to modulate immune checkpoints makes it an attractive candidate for combination therapies with existing cancer treatments.

The development of novel drug delivery systems for (S)-FTY-720 Phosphonate is another area of active investigation. Nanotechnology-based delivery platforms have shown promise in improving drug bioavailability and targeting specificity. These advancements could enhance the therapeutic efficacy of the compound while minimizing side effects.

In conclusion, (S)-FTY-720 Phosphonate (CAS No. 1142015-10-8) represents a significant advancement in immunomodulatory therapy. Its unique pharmacological properties, coupled with promising clinical results, make it a highly valuable compound for further research and development. As our understanding of immune mechanisms continues to evolve, the therapeutic potential of (S)-FTY-720 Phosphonate is expected to expand, offering new hope for patients suffering from various immune-related disorders.